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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethane (C₂H₆), a non-methane volatile organic compound (NMVOC), is the most abundant

hydrocarbon in the remote atmosphere after methane.[1][2] Its presence and chemical

transformations in the troposphere have significant implications for atmospheric chemistry, air

quality, and climate. This technical guide provides a comprehensive overview of ethane's role

as a VOC, including its sources, atmospheric fate, and the analytical techniques used for its

measurement.

Quantitative Overview of Atmospheric Ethane
The global budget of ethane is influenced by a variety of natural and anthropogenic sources.

The primary sources include fugitive emissions from fossil fuel (natural gas and oil) production

and distribution, biomass burning, and biofuel use.[1][3]

Table 1: Estimated Global Ethane Emissions by Source Category
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Source Category
Estimated Emissions (Tg
yr⁻¹)

Primary Contributor(s)

Fossil Fuels 8.0 - 9.2

Fugitive emissions from

production, transmission, and

processing of natural gas and

oil.[1]

Biomass Burning 2.4 - 2.8
Wildfires and prescribed

burning.[1]

Biofuel Use 2.6
Combustion of biofuels for

energy.[1]

Total Estimated Emissions ~13.0 - 14.6

Note: Tg yr⁻¹ = teragrams per year. Data compiled from multiple sources.

Atmospheric concentrations of ethane have shown significant trends over the past few

decades. A notable decline was observed from the 1980s to the early 2000s, largely attributed

to reduced fugitive emissions from the fossil fuel industry.[1] However, recent studies have

indicated a reversal of this trend, with a rise in ethane concentrations linked to the increase in

oil and natural gas production in North America.[4]

Table 2: Trends in Atmospheric Ethane Concentrations
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Period
Trend in Northern
Hemisphere

Trend in Southern
Hemisphere

Key Observations

1984 - 2010 Overall decline Overall decline

Global ethane

emission rates

decreased by

approximately 21%.[1]

2009 - 2014
Increase of ~400,000

tons annually
-

Reversal of the long-

term declining trend,

primarily linked to

North American oil

and gas activities.[4]

2006 - 2016 (Upper

Troposphere)
-2.24% per year - -

2006 - 2016 (Lower

Stratosphere)
-3.27% per year -

Data from airborne

observations.[3][5]

Atmospheric Chemistry of Ethane
The primary sink for atmospheric ethane is its reaction with the hydroxyl radical (•OH). This

oxidation process is a key contributor to the formation of tropospheric ozone (O₃), a major

component of smog and a harmful air pollutant.[2][6]

The atmospheric oxidation of ethane is a complex process involving a series of radical chain

reactions. The initial reaction with the hydroxyl radical produces an ethyl radical (C₂H₅•), which

then reacts with molecular oxygen to form an ethyl peroxy radical (C₂H₅O₂•). The subsequent

reactions depend on the concentration of nitrogen oxides (NOx) in the atmosphere.
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Atmospheric oxidation pathway of ethane.

Experimental Protocols for Ethane Measurement
Accurate measurement of atmospheric ethane concentrations is crucial for understanding its

sources, sinks, and atmospheric impact. Several analytical techniques are commonly employed

for this purpose.

The first step in measuring atmospheric ethane is collecting a representative air sample. The

most common method for VOCs is whole air sampling using passivated stainless steel

canisters, often referred to as SUMMA canisters.

Methodology:

Canister Preparation: Canisters are rigorously cleaned and evacuated to a high vacuum in

the laboratory to prevent contamination.

Field Sampling:

Grab Sampling: The canister valve is opened for a short period (1-5 minutes) to collect an

instantaneous sample.[2]
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Integrated Sampling: A flow controller is used to slowly fill the canister over a

predetermined period (e.g., 24 hours) to obtain a time-averaged sample.[2]

Sample Transport: The sealed canister is transported back to the laboratory for analysis.

Field Operations

Laboratory Analysis

Evacuated & Cleaned
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Whole Air Sampling
(Grab or Integrated)

Instrumental Analysis

Sample Transport

Data Processing
& Quantification

Click to download full resolution via product page

Generalized workflow for atmospheric air sampling and analysis.

GC-FID is a robust and widely used technique for the quantification of hydrocarbons, including

ethane, in air samples.
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Methodology:

Sample Introduction: A known volume of the air sample from the canister is introduced into

the gas chromatograph. Often, a preconcentration step is used to trap and then thermally

desorb the VOCs onto the GC column, which enhances sensitivity.

Chromatographic Separation: The sample is carried by an inert gas (e.g., helium) through a

capillary column. Different compounds in the sample travel through the column at different

rates based on their physical and chemical properties, leading to their separation.

Detection: As the separated compounds exit the column, they are passed through a

hydrogen flame. The combustion of hydrocarbons produces ions, which generate a current

that is proportional to the amount of carbon in the sample. This current is measured by the

flame ionization detector.

Quantification: The concentration of ethane is determined by comparing the peak area from

the sample chromatogram to the peak areas of known standard gas mixtures.

FTIR spectroscopy is a powerful tool for identifying and quantifying a wide range of VOCs

simultaneously based on their unique infrared absorption spectra.

Methodology:

Sample Introduction: The air sample is introduced into a gas cell with a long path length

(often a multi-pass cell) to increase the interaction between the infrared beam and the

sample, thereby enhancing the absorption signal.[7][8][9]

Spectral Acquisition: A broad-spectrum infrared beam is passed through the gas cell. The

resulting interferogram is mathematically converted into an infrared spectrum using a Fourier

transform.

Analysis: The absorption bands in the spectrum are characteristic of the vibrational modes of

the molecules present in the sample. The concentration of ethane is determined by

measuring the absorbance at a specific wavenumber characteristic of ethane and comparing

it to a calibration curve generated from standards.[7][8][9]
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CRDS is a highly sensitive absorption spectroscopy technique used for measuring trace gases

at very low concentrations.

Methodology:

Instrumentation: A laser beam is directed into a high-finesse optical cavity containing the air

sample. The cavity is formed by two highly reflective mirrors.

Measurement Principle: The laser is tuned to a specific absorption line of ethane. The laser

is then rapidly shut off, and the time it takes for the light intensity within the cavity to decay

(the "ring-down time") is measured.[10]

Quantification: In the presence of an absorbing gas like ethane, the ring-down time is shorter

than in its absence. The concentration of ethane is directly related to the change in the ring-

down time. This technique can achieve detection limits in the parts-per-trillion range.[10]

Conclusion
Ethane is a significant contributor to the atmospheric budget of volatile organic compounds,

with important implications for tropospheric chemistry and air quality. Its primary sources are

linked to fossil fuels, biomass burning, and biofuels. The atmospheric oxidation of ethane is a

key pathway for the formation of ground-level ozone. Accurate monitoring of atmospheric

ethane concentrations is essential for understanding its sources, sinks, and long-term trends. A

variety of sophisticated analytical techniques, including GC-FID, FTIR, and CRDS, are

employed for this purpose, each offering distinct advantages in terms of sensitivity, selectivity,

and applicability to different research needs. Continued research and monitoring are crucial for

assessing the impact of changing ethane emissions on the Earth's atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ask-force.org [ask-force.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#ethane-s-contribution-to-volatile-organic-compounds-a-technical-guide
https://amt.copernicus.org/articles/14/5049/2021/
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#ethane-s-contribution-to-volatile-organic-compounds-a-technical-guide
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#ethane-s-contribution-to-volatile-organic-compounds-a-technical-guide
https://amt.copernicus.org/articles/14/5049/2021/
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#ethane-s-contribution-to-volatile-organic-compounds-a-technical-guide
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#ethane-s-contribution-to-volatile-organic-compounds-a-technical-guide
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#ethane-s-contribution-to-volatile-organic-compounds-a-technical-guide
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#ethane-s-contribution-to-volatile-organic-compounds-a-technical-guide
https://www.benchchem.com/product/b3069327?utm_src=pdf-custom-synthesis#bc-rfq
http://www.ask-force.org/web/Global-Warming/Simpson-Long-Term-Decline-Ethane-2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. eurofinsus.com [eurofinsus.com]

3. essd.copernicus.org [essd.copernicus.org]

4. essd.copernicus.org [essd.copernicus.org]

5. ESSD - Northern hemispheric atmospheric ethane trends in the upper troposphere and
lower stratosphere (2006â��2016) with reference to methane and propane
[essd.copernicus.org]

6. doh.wa.gov [doh.wa.gov]

7. High Sensitivity Monitoring of VOCs in Air through FTIR Spectroscopy Using a Multipass
Gas Cell Setup - PMC [pmc.ncbi.nlm.nih.gov]

8. arxiv.org [arxiv.org]

9. researchgate.net [researchgate.net]

10. AMT - Ethane measurement by Picarro CRDS G2201-i in laboratory and field conditions:
potential and limitations [amt.copernicus.org]

To cite this document: BenchChem. [Ethane's Contribution to Volatile Organic Compounds: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3069327/docs#ethane-s-contribution-to-volatile-
organic-compounds-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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